Cas no 1267497-03-9 (2-(3-Fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(3-Fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1267497-03-9
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 5757810
• PubChem ID: 21190560
• Update Time: 2025-05-23

2-(3-Fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1842084
• 1267497-03-9
• 2-(3-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2-(3-fluoro-4-methoxy-phenyl)-cyclopropane carboxylic acid
• AKOS014434075
• QTFOMBBFRHFKKN-UHFFFAOYSA-N
• CS-0291118
• SCHEMBL15668761
• trans-2-(3-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-(3-fluoro-4-methoxyphenyl)-
• 2-(3-Fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H11FO3/c1-15-10-3-2-6(4-9(10)12)7-5-8(7)11(13)14/h2-4,7-8H,5H2,1H3,(H,13,14)
• InChI Key： QTFOMBBFRHFKKN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CC1C(=O)O)OC

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 356.3±42.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-Fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid

2-(3-Fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1267497-03-9)

The compound 2-(3-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS registry number 1267497-03-9, is a structurally unique organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its intriguing molecular architecture, which combines a cyclopropane ring with a substituted phenyl group and a carboxylic acid moiety. The presence of fluorine and methoxy groups on the aromatic ring further enhances its chemical versatility, making it a subject of interest for researchers exploring novel materials, pharmaceuticals, and advanced chemical systems.

Structural Features and Synthesis

The molecular structure of 2-(3-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring fused to a benzene ring, which is substituted with fluorine at the 3-position and a methoxy group at the 4-position. The carboxylic acid group is attached to the cyclopropane ring at the 1-position. This arrangement creates a molecule with both aromatic and strained aliphatic components, leading to unique electronic and steric properties.

The synthesis of this compound typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient routes to similar structures, leveraging catalytic processes and green chemistry principles. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions between aromatic fragments and cyclopropane derivatives.

Physical and Chemical Properties

Experimental studies have revealed that 2-(3-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid exhibits distinct physical properties, including a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding from the carboxylic acid group. The compound's solubility in polar solvents is also notable, which is advantageous for its application in solution-based chemical processes.

Computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound. The presence of electron-withdrawing groups like fluorine and electron-donating methoxy groups on the aromatic ring creates a complex electronic environment that influences the reactivity of the molecule. These findings are particularly relevant for applications in materials science, where understanding electronic properties is crucial for designing functional materials.

Applications in Research and Industry

The potential applications of 2-(3-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid span multiple domains. In pharmaceutical research, its unique structure makes it a promising candidate for drug design, particularly in areas where modulating specific biological pathways is essential. The compound's ability to form stable complexes with biological macromolecules has been explored in recent studies, highlighting its potential as a lead compound in drug discovery.

In materials science, this compound has been investigated as a building block for advanced polymers and hybrid materials. Its cyclopropane ring contributes to mechanical strength, while the aromatic substituents enhance chemical stability. Researchers have also explored its use in creating self-healing materials, where the strained cyclopropane ring plays a critical role in enabling dynamic covalent bonds.

Recent Research Developments

Recent advancements in analytical techniques have allowed for deeper characterization of this compound's properties. For example, high-resolution mass spectrometry has been employed to confirm the molecular formula and structural integrity of synthesized samples. Additionally, nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into the spatial arrangement of atoms within the molecule.

Emerging research has also focused on the environmental impact of this compound. Studies conducted under simulated environmental conditions suggest that it undergoes slow degradation under UV light, which raises considerations for its long-term environmental fate. These findings underscore the importance of sustainable practices in handling such compounds during industrial applications.

Conclusion

In summary, 2-(3-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 1267497-03-9) is a versatile compound with significant potential across various scientific disciplines. Its unique structure offers opportunities for innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new aspects of its properties and applications, this compound stands as an exemplar of how molecular design can drive advancements in modern chemistry.